Cas no 1443981-39-2 (4-{4-(methylamino)methyl-1,3-oxazol-2-yl}benzonitrile)
4-{4-(methylamino)methyl-1,3-oxazol-2-yl}benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-{4-[(methylamino)methyl]-1,3-oxazol-2-yl}benzonitrile
- Benzonitrile, 4-[4-[(methylamino)methyl]-2-oxazolyl]-
- 4-{4-(methylamino)methyl-1,3-oxazol-2-yl}benzonitrile
-
- Inchi: 1S/C12H11N3O/c1-14-7-11-8-16-12(15-11)10-4-2-9(6-13)3-5-10/h2-5,8,14H,7H2,1H3
- InChI Key: PGSYWTCBZRNDEL-UHFFFAOYSA-N
- SMILES: C(#N)C1=CC=C(C2=NC(CNC)=CO2)C=C1
Experimental Properties
- Density: 1.21±0.1 g/cm3(Predicted)
- Boiling Point: 380.5±52.0 °C(Predicted)
- pka: 7.65±0.10(Predicted)
4-{4-(methylamino)methyl-1,3-oxazol-2-yl}benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M288105-10mg |
4-{4-[(methylamino)methyl]-1,3-oxazol-2-yl}benzonitrile |
1443981-39-2 | 10mg |
$ 70.00 | 2022-06-02 | ||
| TRC | M288105-50mg |
4-{4-[(methylamino)methyl]-1,3-oxazol-2-yl}benzonitrile |
1443981-39-2 | 50mg |
$ 230.00 | 2022-06-02 | ||
| TRC | M288105-100mg |
4-{4-[(methylamino)methyl]-1,3-oxazol-2-yl}benzonitrile |
1443981-39-2 | 100mg |
$ 340.00 | 2022-06-02 | ||
| Chemenu | CM447882-250mg |
4-{4-[(methylamino)methyl]-1,3-oxazol-2-yl}benzonitrile |
1443981-39-2 | 95%+ | 250mg |
$*** | 2023-03-30 | |
| Chemenu | CM447882-500mg |
4-{4-[(methylamino)methyl]-1,3-oxazol-2-yl}benzonitrile |
1443981-39-2 | 95%+ | 500mg |
$*** | 2023-03-30 | |
| Chemenu | CM447882-1g |
4-{4-[(methylamino)methyl]-1,3-oxazol-2-yl}benzonitrile |
1443981-39-2 | 95%+ | 1g |
$*** | 2023-03-30 | |
| Enamine | EN300-129639-0.05g |
4-{4-[(methylamino)methyl]-1,3-oxazol-2-yl}benzonitrile |
1443981-39-2 | 95% | 0.05g |
$212.0 | 2023-11-13 | |
| Enamine | EN300-129639-0.1g |
4-{4-[(methylamino)methyl]-1,3-oxazol-2-yl}benzonitrile |
1443981-39-2 | 95% | 0.1g |
$317.0 | 2023-11-13 | |
| Enamine | EN300-129639-0.25g |
4-{4-[(methylamino)methyl]-1,3-oxazol-2-yl}benzonitrile |
1443981-39-2 | 95% | 0.25g |
$452.0 | 2023-11-13 | |
| Enamine | EN300-129639-0.5g |
4-{4-[(methylamino)methyl]-1,3-oxazol-2-yl}benzonitrile |
1443981-39-2 | 95% | 0.5g |
$713.0 | 2023-11-13 |
4-{4-(methylamino)methyl-1,3-oxazol-2-yl}benzonitrile Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on 4-{4-(methylamino)methyl-1,3-oxazol-2-yl}benzonitrile
Research Briefing on 4-{4-(methylamino)methyl-1,3-oxazol-2-yl}benzonitrile (CAS: 1443981-39-2)
In recent years, the compound 4-{4-(methylamino)methyl-1,3-oxazol-2-yl}benzonitrile (CAS: 1443981-39-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique oxazole and benzonitrile structural motifs, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and other targeted therapies. The following briefing provides an overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential clinical applications.
The synthesis of 4-{4-(methylamino)methyl-1,3-oxazol-2-yl}benzonitrile has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic methods to achieve efficient production. The compound's structural features, including the oxazole ring and benzonitrile group, contribute to its ability to interact with specific biological targets, making it a valuable scaffold for drug discovery.
Recent in vitro and in vivo studies have demonstrated the compound's efficacy as a kinase inhibitor, particularly against tyrosine kinases involved in cancer progression. For example, one study reported that 4-{4-(methylamino)methyl-1,3-oxazol-2-yl}benzonitrile exhibited potent inhibitory activity against EGFR (epidermal growth factor receptor) and HER2 (human epidermal growth factor receptor 2), two kinases commonly overexpressed in various cancers. The compound's selectivity and low toxicity profile make it a promising candidate for further preclinical development.
In addition to its anticancer properties, 4-{4-(methylamino)methyl-1,3-oxazol-2-yl}benzonitrile has also been investigated for its potential in treating inflammatory and neurodegenerative diseases. Preliminary studies suggest that the compound may modulate key signaling pathways involved in inflammation and neuronal survival. These findings highlight the versatility of this molecule and its potential for addressing multiple unmet medical needs.
Despite these promising results, challenges remain in the development of 4-{4-(methylamino)methyl-1,3-oxazol-2-yl}benzonitrile as a therapeutic agent. Issues such as bioavailability, metabolic stability, and formulation optimization need to be addressed in future studies. Researchers are also exploring the possibility of structural modifications to enhance the compound's pharmacological properties and reduce potential side effects.
In conclusion, 4-{4-(methylamino)methyl-1,3-oxazol-2-yl}benzonitrile (CAS: 1443981-39-2) represents a promising lead compound in the field of chemical biology and drug discovery. Its unique structural features and broad biological activity make it a valuable tool for understanding disease mechanisms and developing novel therapeutics. Continued research and development efforts are expected to further elucidate its potential and pave the way for clinical applications.
1443981-39-2 (4-{4-(methylamino)methyl-1,3-oxazol-2-yl}benzonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)